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Compound of Interest

Compound Name: Azulen-2-amine

Cat. No.: B1588170

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of Azulen-
2-amine analogs. It is intended for researchers, scientists, and drug development
professionals. We will explore how structural modifications to the azulene core influence
biological activity, drawing upon experimental data from peer-reviewed studies. This document
is designed to be a practical resource, offering not only a comparative analysis but also
detailed experimental protocols and the rationale behind synthetic and testing strategies.

Introduction: The Therapeutic Potential of the
Azulen-2-amine Scaffold

Azulene, a bicyclic non-benzenoid aromatic hydrocarbon, has garnered significant attention in
medicinal chemistry due to its unique electronic properties and diverse biological activities.[1]
[2][3] Unlike its isomer naphthalene, azulene exhibits a significant dipole moment, which
contributes to its distinct physicochemical characteristics and biological interactions.[2] The
azulene scaffold has been identified in compounds with a wide array of pharmacological
effects, including anti-inflammatory, anti-ulcer, antimicrobial, and anticancer properties.[1][3][4]

[5]

The introduction of an amino group at the 2-position of the azulene ring system creates
Azulen-2-amine, a versatile starting material for the synthesis of a variety of derivatives with
modulated biological activities.[6][7] This guide will focus on comparing analogs of Azulen-2-
amine, dissecting how specific structural alterations impact their therapeutic potential.
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Core Structure and Key Modification Points

The fundamental Azulen-2-amine structure provides several key points for chemical
modification. Understanding these is crucial for designing new analogs with desired biological
profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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